Cas no 2227646-37-7 (rac-(1R,2S)-2-(3,4-dihydro-1H-2-benzopyran-6-yl)cyclopropan-1-amine)

• Product Name: rac-(1R,2S)-2-(3,4-dihydro-1H-2-benzopyran-6-yl)cyclopropan-1-amine
• CAS No: 2227646-37-7
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• CID: 5870405
• PubChem ID: 165849837
• Update Time: 2025-10-29

rac-(1R,2S)-2-(3,4-dihydro-1H-2-benzopyran-6-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(3,4-dihydro-1H-2-benzopyran-6-yl)cyclopropan-1-amine
• 2227646-37-7
• EN300-1754001

• Inchi： 1S/C12H15NO/c13-12-6-11(12)9-1-2-10-7-14-4-3-8(10)5-9/h1-2,5,11-12H,3-4,6-7,13H2/t11-,12+/m0/s1
• InChI Key： NLMXFFAPLWHMNW-NWDGAFQWSA-N
• SMILES： O1CCC2C(C1)=CC=C(C=2)[C@@H]1C[C@H]1N

Computed Properties

• Exact Mass: 189.115364102g/mol
• Monoisotopic Mass: 189.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 35.2Ų

Additional information on rac-(1R,2S)-2-(3,4-dihydro-1H-2-benzopyran-6-yl)cyclopropan-1-amine

Chemical Profile of rac-(1R,2S)-2-(3,4-dihydro-1H-2-benzopyran-6-yl)cyclopropan-1-amine (CAS No. 2227646-37-7)

rac-(1R,2S)-2-(3,4-dihydro-1H-2-benzopyran-6-yl)cyclopropan-1-amine is a meticulously designed molecular entity that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional attributes. This compound, identified by the CAS number 2227646-37-7, represents a sophisticated blend of cyclopropane and benzopyran scaffolds, which are known for their diverse biological activities. The precise stereochemistry, denoted by the (1R,2S) configuration, underscores the compound's engineered precision and its potential for selective interactions with biological targets.

The structural motif of cyclopropan-1-amine within this molecule introduces a rigid three-membered ring that can modulate the conformational flexibility and electronic properties of the overall structure. This feature is particularly valuable in drug design, as it allows for optimal positioning of pharmacophoric groups relative to biological targets. The benzopyran component, specifically 3,4-dihydro-1H-2-benzopyran, contributes aromatic stability and potential hydrogen bonding capabilities, enhancing the compound's solubility and bioavailability.

Recent advancements in computational chemistry and molecular modeling have enabled a deeper understanding of how rac-(1R,2S)-2-(3,4-dihydro-1H-2-benzopyran-6-yl)cyclopropan-1-amine interacts with biological systems. Studies suggest that the cyclopropane ring can engage in favorable van der Waals interactions with hydrophobic pockets of target proteins, while the benzopyran moiety may form stable hydrogen bonds with polar residues. This dual interaction profile makes the compound a promising candidate for developing novel therapeutic agents.

In the realm of medicinal chemistry, the synthesis of enantiomerically pure or enriched forms of chiral compounds like rac-(1R,2S)-2-(3,4-dihydro-1H-2-benzopyran-6-yl)cyclopropan-1-amine is a critical challenge. The (1R,2S) configuration implies a specific spatial arrangement of substituents that must be preserved during synthetic routes to ensure biological efficacy. Modern synthetic methodologies, including asymmetric catalysis and chiral auxiliary techniques, have been instrumental in achieving high enantiomeric purity. These advancements not only enhance the potency of the compound but also reduce potential side effects associated with racemic mixtures.

The pharmacological potential of cyclopropan-1-amine-containing derivatives has been explored in various disease models. For instance, studies have indicated that such compounds may exhibit inhibitory effects on enzymes involved in inflammatory pathways. The benzopyran scaffold is also known for its anti-inflammatory and analgesic properties, further supporting the therapeutic relevance of this molecular class. Preclinical trials are currently underway to evaluate the safety and efficacy of derivatives with similar structural motifs in treating conditions such as arthritis and neuropathic pain.

The integration of machine learning and artificial intelligence into drug discovery has revolutionized the way novel compounds are identified and optimized. Predictive models can now forecast the binding affinity and pharmacokinetic properties of molecules like rac-(1R,2S)-2-(3,4-dihydro-1H-2-benzopyran-6-yl)cyclopropan-1-amine based on their chemical structures alone. This high-throughput virtual screening approach has accelerated the identification of lead compounds for further development.

The role of stereochemistry in determining biological activity cannot be overstated. The (1R,2S) configuration of our compound is a result of careful consideration of existing literature and structural analogs. By leveraging knowledge from related scaffolds, researchers have been able to predict how different stereochemical arrangements might influence binding interactions. This insight has guided synthetic efforts toward producing derivatives with enhanced binding affinities and selectivity.

In conclusion, rac-(1R,2S)-2-(3,4-dihydro-1H-2-benzopyran-6-y)cyclopropane-lamine (CAS No. 2227646_37_7) represents a significant advancement in pharmaceutical chemistry due to its innovative structure and promising biological profile. The combination of cyclopropane and benzopyran moieties offers unique advantages in terms of conformational rigidity and hydrogen bonding capabilities. Ongoing research continues to uncover new applications for this class of compounds, making them a cornerstone in modern drug discovery efforts.